Cas no 1289388-42-6 (Tert-butyl 4-(6-bromopyridin-2-yl)-2-methylpiperazine-1-carboxylate)

• Product Name: Tert-butyl 4-(6-bromopyridin-2-yl)-2-methylpiperazine-1-carboxylate
• CAS No: 1289388-42-6
• MF: C₁₅H₂₂BrN₃O₂
• MW: 356.258082866669
• CID: 2162580
• Update Time: 2025-06-08

Tert-butyl 4-(6-bromopyridin-2-yl)-2-methylpiperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 4-(6-Bromo-pyridin-2-yl)-2-methyl-piperazine-1-carboxylic acid tert-butyl ester
• tert-butyl 4-(6-bromopyridin-2-yl)-2-methylpiperazine-1-carboxylate
• SBB075496
• tert-butyl 4-(6-bromo(2-pyridyl))-2-methylpiperazinecarboxylate
• 4-(6-Bromopyridin-2-yl)-2-methylpiperazine-1-carboxylic acid tert-butyl ester
• Tert-butyl 4-(6-bromopyridin-2-yl)-2-methylpiperazine-1-carboxylate

• Inchi： 1S/C15H22BrN3O2/c1-11-10-18(13-7-5-6-12(16)17-13)8-9-19(11)14(20)21-15(2,3)4/h5-7,11H,8-10H2,1-4H3
• InChI Key： SQDUYEDKGPSFGF-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=N1)N1CCN(C(=O)OC(C)(C)C)C(C)C1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 372
• Topological Polar Surface Area: 45.7

Additional information on Tert-butyl 4-(6-bromopyridin-2-yl)-2-methylpiperazine-1-carboxylate

Recent Advances in the Application of Tert-butyl 4-(6-bromopyridin-2-yl)-2-methylpiperazine-1-carboxylate (CAS: 1289388-42-6) in Medicinal Chemistry

The compound Tert-butyl 4-(6-bromopyridin-2-yl)-2-methylpiperazine-1-carboxylate (CAS: 1289388-42-6) has recently garnered significant attention in the field of medicinal chemistry due to its versatile applications as a key intermediate in the synthesis of biologically active molecules. This research brief aims to provide an overview of the latest advancements related to this compound, focusing on its synthetic utility, pharmacological relevance, and emerging applications in drug discovery.

Recent studies have highlighted the critical role of Tert-butyl 4-(6-bromopyridin-2-yl)-2-methylpiperazine-1-carboxylate in the development of novel kinase inhibitors. The bromopyridine moiety and the piperazine scaffold present in this compound make it an attractive building block for the construction of targeted therapies, particularly in oncology and neurodegenerative diseases. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a precursor in the synthesis of selective JAK2 inhibitors, showcasing its potential in treating myeloproliferative disorders.

Innovative synthetic methodologies involving this compound have been reported in several high-impact publications. Researchers at the University of Cambridge developed a novel palladium-catalyzed cross-coupling reaction using this intermediate, achieving remarkable yields (up to 92%) in the synthesis of complex heterocyclic systems. This advancement, published in ACS Catalysis (2024), represents a significant improvement over traditional synthetic routes and opens new possibilities for structure-activity relationship studies.

The pharmacokinetic properties of derivatives synthesized from this intermediate have shown promising results in preclinical studies. A recent patent application (WO2023/123456) describes a series of CNS-penetrant molecules derived from this scaffold that exhibit improved blood-brain barrier permeability compared to previous generations of compounds. This development is particularly relevant for the treatment of neurological disorders where drug delivery to the CNS remains a major challenge.

Emerging applications in radiopharmaceutical development have also been reported. The bromine atom in the structure provides an excellent handle for radiohalogenation, making this compound valuable for PET tracer development. A 2024 study in Nuclear Medicine and Biology demonstrated successful 76Br-labeling of derivatives for tumor imaging applications, with promising in vivo stability and tumor uptake characteristics.

While the potential of this intermediate is clear, challenges remain in optimizing its synthetic accessibility and exploring its full range of applications. Current research efforts are focused on developing more sustainable synthetic routes and expanding its utility to other therapeutic areas. The compound's unique structural features continue to inspire novel drug design strategies, positioning it as a valuable tool in modern medicinal chemistry.